2-Bromo-1-(2-methoxy-4-methylphenyl)ethanone
Description
“2-Bromo-1-(2-methoxy-4-methylphenyl)ethanone” is a chemical compound with the molecular formula C9H9BrO2 . It is also known by other names such as Acetophenone, 2-bromo-4’-methoxy-, α-Bromo-p-methoxyacetophenone, α-Bromo-4-methoxyacetophenone, ω-Bromo-p-methoxyacetophenone, ω-Bromo-4-methoxyacetophenone, 2-Bromo-p-methoxyacetophenone, 2-Bromo-4’-methoxyacetophenone, 2-Bromo-1-(4-methoxyphenyl)-1-ethanone, Bromomethyl p-anisyl ketone, 4’-Methoxy-2-bromoacetophenone, p-Methoxyphenacyl bromide, 4-Methoxyphenacyl bromide, 4’-Methoxyphenacyl bromide, 2-(4-Methoxyphenyl)-2-oxoethyl bromide, α-Bromo-4’-methoxyacetophenone, ω-Bromo-4’-methoxyacetophenone, 2-Bromo-1-(4-methoxyphenyl)ethanone, Bromomethyl 4-methoxyphenyl ketone .
Molecular Structure Analysis
The molecular structure of “2-Bromo-1-(2-methoxy-4-methylphenyl)ethanone” can be represented by the InChI string: InChI=1S/C9H9BrO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H3 .
Physical And Chemical Properties Analysis
The molecular weight of “2-Bromo-1-(2-methoxy-4-methylphenyl)ethanone” is 229.071 . More detailed physical and chemical properties could not be found from the available data .
Scientific Research Applications
Organic Synthesis
2-Bromo-1-(2-methoxy-4-methylphenyl)ethanone: is a valuable building block in organic synthesis. It can be used to construct complex molecular structures due to the presence of a reactive bromine atom, which is amenable to various substitution reactions. This compound serves as a precursor for the synthesis of various heterocyclic compounds and can be utilized in the preparation of pharmaceuticals and agrochemicals .
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential in drug discovery. Its structure is similar to that of certain bioactive molecules, making it a candidate for the synthesis of analogs that could interact with biological targets. Researchers may modify this compound to create new molecules with potential therapeutic effects against diseases .
Material Science
The brominated ketone moiety of 2-Bromo-1-(2-methoxy-4-methylphenyl)ethanone is of interest in material science. It can be used to introduce bromine into polymers, which can result in materials with unique properties such as flame retardancy or enhanced stability against degradation .
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry. Due to its well-defined structure and properties, it can help in the calibration of analytical instruments or serve as a comparison point in the analysis of complex mixtures .
Catalysis
In the field of catalysis, 2-Bromo-1-(2-methoxy-4-methylphenyl)ethanone can be employed in the development of catalyst systems. Its bromine atom can act as an anchoring point for catalysts, facilitating reactions such as cross-coupling, which are pivotal in creating carbon-carbon bonds .
properties
IUPAC Name |
2-bromo-1-(2-methoxy-4-methylphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO2/c1-7-3-4-8(9(12)6-11)10(5-7)13-2/h3-5H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAZADMHPVRMXMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)CBr)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10429369 |
Source
|
| Record name | 2-bromo-1-(2-methoxy-4-methylphenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10429369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-(2-methoxy-4-methylphenyl)ethanone | |
CAS RN |
145964-98-3 |
Source
|
| Record name | 2-bromo-1-(2-methoxy-4-methylphenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10429369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-1-(2-methoxy-4-methylphenyl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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